(4aR,5R,6R)-6-Ethyl-4a,5-dihydroxy-4a,5,6,7-tetrahydro-4H-1-benzopyran-4-one (4aR,5R,6R)-6-Ethyl-4a,5-dihydroxy-4a,5,6,7-tetrahydro-4H-1-benzopyran-4-one Agistatin D is a pyranone.
Brand Name: Vulcanchem
CAS No.: 144096-47-9
VCID: VC0170607
InChI: InChI=1S/C11H14O4/c1-2-7-3-4-9-11(14,10(7)13)8(12)5-6-15-9/h4-7,10,13-14H,2-3H2,1H3/t7-,10-,11-/m1/s1
SMILES: CCC1CC=C2C(C1O)(C(=O)C=CO2)O
Molecular Formula: C11H14O4
Molecular Weight: 210.23 g/mol

(4aR,5R,6R)-6-Ethyl-4a,5-dihydroxy-4a,5,6,7-tetrahydro-4H-1-benzopyran-4-one

CAS No.: 144096-47-9

Cat. No.: VC0170607

Molecular Formula: C11H14O4

Molecular Weight: 210.23 g/mol

* For research use only. Not for human or veterinary use.

(4aR,5R,6R)-6-Ethyl-4a,5-dihydroxy-4a,5,6,7-tetrahydro-4H-1-benzopyran-4-one - 144096-47-9

Specification

Description Agistatin D is a pyranone.
CAS No. 144096-47-9
Molecular Formula C11H14O4
Molecular Weight 210.23 g/mol
IUPAC Name (4aS,5R,6R)-6-ethyl-4a,5-dihydroxy-6,7-dihydro-5H-chromen-4-one
Standard InChI InChI=1S/C11H14O4/c1-2-7-3-4-9-11(14,10(7)13)8(12)5-6-15-9/h4-7,10,13-14H,2-3H2,1H3/t7-,10-,11-/m1/s1
Standard InChI Key JNJNTFPIOCKSTA-AVPPRXQKSA-N
Isomeric SMILES CC[C@@H]1CC=C2[C@@]([C@@H]1O)(C(=O)C=CO2)O
SMILES CCC1CC=C2C(C1O)(C(=O)C=CO2)O
Canonical SMILES CCC1CC=C2C(C1O)(C(=O)C=CO2)O

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